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Compound of Interest

Compound Name: PF-06726304

Cat. No.: B610004

For researchers, scientists, and drug development professionals utilizing PF-06726304, a
potent and selective EZH2 inhibitor, adherence to proper disposal procedures is paramount to
ensure laboratory safety and environmental protection. This document provides essential, step-
by-step guidance for the safe handling and disposal of PF-06726304, its solutions, and
contaminated materials.

Immediate Safety and Handling Precautions

Prior to handling PF-06726304, it is crucial to consult the Safety Data Sheet (SDS) provided by
the supplier. Always wear appropriate personal protective equipment (PPE), including safety
glasses with side shields, a lab coat, and chemical-resistant gloves. Work in a well-ventilated
area, preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.

Emergency Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and shoes. Seek medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek immediate medical attention.
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e Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Seek immediate medical attention.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the

handling and storage of PF-06726304.

Parameter Value Source
Storage Temperature (Solid) -20°C [1]
Storage Temperature (In

-80°C [1]
solvent)
Solubility in DMSO =10 mg/mL [2]
Solubility in Ethanol > 22 mg/mL [2]

Step-by-Step Disposal Protocol

The proper disposal of PF-06726304 and its associated waste must be conducted in

accordance with all applicable federal, state, and local regulations. The following protocol

provides a general guideline; however, laboratories must consult their institution's

Environmental Health and Safety (EHS) department for specific requirements.

1. Waste Segregation and Collection:

e Solid Waste:

o Collect un-used or expired solid PF-06726304 in its original container or a clearly labeled,

sealed, and chemically compatible container.

o Contaminated materials such as weighing paper, pipette tips, and gloves should be

collected in a designated, sealed plastic bag or container labeled "Hazardous Waste" and

"PF-06726304 Contaminated Debris."

e Liquid Waste:
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o Solutions of PF-06726304 (e.g., in DMSO or ethanol) should be collected in a dedicated,
sealed, and properly labeled waste container.

o The container must be made of a material compatible with the solvent used.

o The label should clearly indicate "Hazardous Waste," the full chemical name "PF-
06726304," the solvent(s) and their approximate concentrations, and the date.

o Do not mix with other chemical waste streams unless explicitly permitted by your
institution's EHS guidelines.

Empty Containers:

o Thoroughly rinse empty containers that held PF-06726304 with a suitable solvent (e.g.,
ethanol or acetone) three times.

o Collect the rinsate as hazardous liquid waste.

o After triple-rinsing, the container may be disposed of as non-hazardous waste, depending
on institutional policies. Deface the label before disposal.

. Waste Storage:

Store all PF-06726304 waste in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials.

Ensure the storage area is clearly marked with appropriate hazard signs.

. Waste Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

Do not attempt to dispose of PF-06726304 down the drain or in the regular trash.

Provide the EHS department with a completed hazardous waste manifest, accurately
describing the contents of the waste containers.
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Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of PF-06726304.

PF-06726304 Disposal Workflow
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Click to download full resolution via product page
Caption: Logical workflow for the safe disposal of PF-06726304 waste.

By adhering to these procedures, laboratory personnel can significantly mitigate the risks
associated with the handling and disposal of PF-06726304, ensuring a safe working
environment and responsible environmental stewardship. Always prioritize safety and consult
your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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